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Compound of Interest

Compound Name: Dimesna free acid

Cat. No.: B1195675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Dimesna free acid, also known as 2,2'-dithiodiethanesulfonic acid. This

document is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug development and formulation. The information is presented in a

structured format, including detailed data tables, experimental protocols, and a visualization of

its mechanism of action.

Core Physicochemical Properties
Dimesna free acid is the parent acid of Dimesna, which is the disodium salt form. Dimesna is

recognized for its role as a uroprotective agent, mitigating the urotoxic effects of certain

chemotherapeutic agents. A thorough understanding of the physicochemical properties of the

free acid is crucial for its development, formulation, and understanding its biological behavior.
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Property Value

Chemical Name 2,2'-dithiodiethanesulfonic acid

Synonyms Dimesna free acid, Bis(2-sulfoethyl)disulfide

Molecular Formula C4H10O6S4

Molecular Weight 282.4 g/mol [1]

CAS Number 45127-11-5[1]

Chemical Structure O=S(O)(CCSCC--INVALID-LINK--(=O)O)=O

Physicochemical Data
Quantitative data for some physicochemical properties of Dimesna free acid are not readily

available in the public domain. The following table summarizes the available computed and

experimental data for the free acid and its corresponding disodium salt, Dimesna.

Property Dimesna Free Acid Dimesna (Disodium Salt)

Melting Point Data not available 273 °C (decomposes)[2]

Boiling Point Data not available Data not available

Solubility Data not available
DMSO (Slightly), Methanol

(Slightly)[2]

pKa

Data not available (expected to

be strongly acidic due to the

sulfonic acid groups)

Not applicable

LogP (Computed) -1.3[1] Not applicable

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Dimesna free acid are not explicitly published. However, standard methodologies for active

pharmaceutical ingredients (APIs) can be applied.
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Solubility Determination (Shake-Flask Method)
The equilibrium solubility of Dimesna free acid can be determined using the conventional

shake-flask method.

Protocol:

Preparation: An excess amount of Dimesna free acid is added to a known volume of the

desired solvent (e.g., water, buffers of various pH, ethanol) in a sealed, inert container.

Equilibration: The container is agitated in a constant temperature water bath for a prolonged

period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the

undissolved solid from the saturated solution.

Quantification: An aliquot of the clear supernatant is carefully removed, filtered, and diluted

as necessary. The concentration of the dissolved Dimesna free acid is then determined

using a validated analytical method, such as High-Performance Liquid Chromatography

(HPLC) with UV detection.

Reporting: The solubility is reported in units such as mg/mL or mol/L at the specified

temperature and pH.

pKa Determination (Potentiometric Titration)
The acid dissociation constant (pKa) of the sulfonic acid groups in Dimesna free acid can be

determined by potentiometric titration.

Protocol:

Sample Preparation: A precise amount of Dimesna free acid is dissolved in a suitable

solvent, typically purified water. The initial concentration should be accurately known.

Titration Setup: The solution is placed in a thermostatted vessel equipped with a calibrated

pH electrode and a magnetic stirrer.
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Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added incrementally

to the Dimesna free acid solution using a precision burette.

Data Collection: The pH of the solution is recorded after each addition of the titrant, allowing

the system to equilibrate at each step.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa value corresponds to the pH at the half-equivalence point. Due to the strong

acidic nature of sulfonic acids, the initial equivalence point may be difficult to determine

accurately in aqueous solution. Advanced data analysis methods, such as the derivative

method, may be employed to precisely locate the equivalence points.

Mechanism of Action
Dimesna functions as a prodrug that is converted in the body to its active metabolite, mesna.

Mesna then acts as a uroprotectant by detoxifying reactive and urotoxic metabolites of certain

chemotherapy drugs, such as cyclophosphamide and ifosfamide.
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Figure 1: Mechanism of action of Dimesna.

The diagram above illustrates the bioactivation of Dimesna to Mesna in the kidneys.

Subsequently, in the bladder, Mesna's free thiol group reacts with and neutralizes the urotoxic
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metabolites generated from chemotherapy agents, preventing bladder toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1195675?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dithiodiethanesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Dithiodiethanesulfonic-acid
https://www.chembk.com/en/chem/Disodium%202,2%60-dithio-bis-ethane%20sulphonate
https://www.benchchem.com/product/b1195675#physicochemical-properties-of-dimesna-free-acid
https://www.benchchem.com/product/b1195675#physicochemical-properties-of-dimesna-free-acid
https://www.benchchem.com/product/b1195675#physicochemical-properties-of-dimesna-free-acid
https://www.benchchem.com/product/b1195675#physicochemical-properties-of-dimesna-free-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1195675?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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